Cas no 2228719-66-0 (1-(Azetidin-3-yloxy)naphthalen-2-ol)

• Product Name: 1-(Azetidin-3-yloxy)naphthalen-2-ol
• CAS No: 2228719-66-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5793934
• PubChem ID: 165699149
• Update Time: 2025-10-20

1-(Azetidin-3-yloxy)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228719-66-0
• EN300-1792256
• 1-(azetidin-3-yloxy)naphthalen-2-ol
• 1-(Azetidin-3-yloxy)naphthalen-2-ol

• Inchi： 1S/C13H13NO2/c15-12-6-5-9-3-1-2-4-11(9)13(12)16-10-7-14-8-10/h1-6,10,14-15H,7-8H2
• InChI Key： KZAALSCOXMKWIT-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC2C=CC=CC1=2)O)C1CNC1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-(Azetidin-3-yloxy)naphthalen-2-ol

1-(Azetidin-3-yloxy)naphthalen-2-ol (CAS No. 2228719-66-0): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 1-(Azetidin-3-yloxy)naphthalen-2-ol (CAS No. 2228719-66-0) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and naphthalene structural motifs, offers a versatile platform for drug discovery and material science applications. Its CAS No. 2228719-66-0 serves as a critical identifier for researchers and industry professionals seeking to explore its potential.

The 1-(Azetidin-3-yloxy)naphthalen-2-ol structure combines a naphthalen-2-ol core with an azetidin-3-yloxy substituent, creating a hybrid scaffold that exhibits both lipophilic and polar properties. This balance makes it particularly attractive for medicinal chemistry applications, where solubility and bioavailability are key considerations. Recent studies have highlighted its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions in AI-driven drug discovery platforms is: *"What are the applications of azetidine-containing compounds in modern pharmacology?"* 1-(Azetidin-3-yloxy)naphthalen-2-ol answers this by demonstrating utility in targeted drug design, particularly in modulating enzyme activity and receptor binding. Its naphthalene moiety further enhances its ability to interact with aromatic amino acids in protein binding sites, a feature highly sought after in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the compound's CAS No. 2228719-66-0 is often queried in databases for structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to the azetidine ring or naphthalene hydroxyl group can alter its pharmacokinetic profile. This aligns with the broader trend of computational chemistry and AI-assisted molecular modeling, where 1-(Azetidin-3-yloxy)naphthalen-2-ol serves as a test case for predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

In the context of green chemistry, the compound's potential for sustainable synthesis is another hot topic. With increasing scrutiny on environmental impact, methods to produce 1-(Azetidin-3-yloxy)naphthalen-2-ol using catalytic processes or biocatalysis are gaining traction. This reflects the industry's shift toward eco-friendly manufacturing, a theme frequently explored in scientific literature and patent filings.

Another frequently searched term is *"How does 1-(Azetidin-3-yloxy)naphthalen-2-ol compare to other heterocyclic naphthalene derivatives?"* Comparative studies suggest its azetidine ring offers superior metabolic stability over traditional pyrrolidine or piperidine analogs, making it a preferred choice for prolonged-action formulations. This advantage is particularly relevant in central nervous system (CNS) drug development, where blood-brain barrier penetration is critical.

The compound's spectroscopic properties also merit attention. Its UV-Vis absorption and fluorescence characteristics, attributed to the naphthalene core, make it a candidate for sensor development and diagnostic applications. This intersects with the rising interest in theranostics—a fusion of therapy and diagnostics—where 1-(Azetidin-3-yloxy)naphthalen-2-ol could play a dual role.

In summary, 1-(Azetidin-3-yloxy)naphthalen-2-ol (CAS No. 2228719-66-0) represents a multifaceted compound with broad applicability across pharmaceutical, material science, and analytical chemistry domains. Its unique structure addresses key challenges in drug design, while its synthetic versatility aligns with modern sustainability goals. As research continues to uncover its full potential, this compound is poised to remain a focal point in innovative chemistry discussions.